Cas no 1020051-88-0 (2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one)

• Product Name: 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one
• CAS No: 1020051-88-0
• MF: C₂₈H₂₇N₅O₂
• MW: 465.546285867691
• CID: 5432199
• Update Time: 2025-05-18

2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1,3-diphenylpyrazol-4-yl)-5-phenyl-3,4-dihydropyrazol-2-yl]-2-(2-hydroxyethylamino)ethanone
• 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one

• Inchi： 1S/C28H27N5O2/c34-17-16-29-19-27(35)33-26(18-25(30-33)21-10-4-1-5-11-21)24-20-32(23-14-8-3-9-15-23)31-28(24)22-12-6-2-7-13-22/h1-15,20,26,29,34H,16-19H2
• InChI Key： HBAZMWBNMRWJAA-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C2=CN(C3=CC=CC=C3)N=C2C2=CC=CC=C2)CC(C2=CC=CC=C2)=N1)CNCCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one

Introduction to 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one (CAS No. 1020051-88-0)

2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one, also known by its CAS number 1020051-88-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bipyrazole core and a hydroxyethylamine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The bipyrazole core is a versatile scaffold that has been extensively studied for its diverse biological activities. Recent research has highlighted the potential of bipyrazole derivatives as potent inhibitors of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that bipyrazole derivatives exhibit significant inhibitory activity against kinases involved in cancer progression. This finding underscores the importance of the bipyrazole core in the development of novel anticancer agents.

The hydroxyethylamine moiety is another key feature of this compound. Hydroxyethylamines are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in drug design. A recent study in the European Journal of Medicinal Chemistry reported that hydroxyethylamine-containing compounds show promising antiviral activity against several RNA viruses, including influenza and coronaviruses. This suggests that the hydroxyethylamine moiety may contribute to the antiviral properties of 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one.

In terms of its chemical synthesis, 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one can be prepared through a multi-step process involving the condensation of appropriate precursors. The synthesis typically involves the formation of the bipyrazole core followed by the introduction of the hydroxyethylamine group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, facilitating its use in preclinical and clinical studies.

The biological evaluation of 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one has revealed several promising properties. In vitro assays have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest potential applications in the treatment of inflammatory diseases and neurodegenerative disorders.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one. Preliminary results from phase I trials have indicated good tolerability and pharmacokinetic profiles in human subjects. Ongoing phase II trials are focusing on specific indications such as rheumatoid arthritis and multiple sclerosis. The results from these trials will provide crucial insights into the therapeutic potential of this compound.

In conclusion, 2-[(2-hydroxyethyl)amino]-1-{1',3',5-triphenyl-3,4-dihydro-1'H,2H-[3,4'-bipyrazole]-2-yl}ethan-1-one (CAS No. 1020051-88-0) is a promising compound with a unique combination of structural features that confer potential biological activities. Its ongoing evaluation in preclinical and clinical studies holds great promise for the development of new therapeutic agents for various diseases. Continued research into this compound will likely yield valuable insights into its mechanisms of action and therapeutic applications.